Cas no 1562305-17-2 (1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole)

• Product Name: 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole
• CAS No: 1562305-17-2
• MF: C₁₂H₁₃IN₂O
• MW: 328.148895025253
• CID: 5057750
• Update Time: 2025-06-11

1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-iodo-1-[2-(phenylmethoxy)ethyl]-
• 4-iodo-1-(2-phenylmethoxyethyl)pyrazole
• 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole

• Inchi： 1S/C12H13IN2O/c13-12-8-14-15(9-12)6-7-16-10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2
• InChI Key： YPABQBJFUCEBJB-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCOCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 27

Additional information on 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole

Professional Introduction to Compound with CAS No. 1562305-17-2 and Product Name: 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole

The compound with the CAS number 1562305-17-2, identified by the product name 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both an iodo substituent and a benzyloxyethyl side chain makes this molecule particularly intriguing for its potential applications in synthetic chemistry and pharmacological studies.

In recent years, the exploration of pyrazole derivatives has gained considerable attention due to their diverse pharmacological properties. Pyrazoles are known to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral activities, making them valuable scaffolds for drug discovery. The specific modification of 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole with an iodo group at the 4-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

The benzyloxyethyl side chain in 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole adds another layer of functionality, providing a hydrophilic extension that can improve solubility and bioavailability. This feature is particularly crucial in pharmaceutical design, where oral bioavailability is a key determinant of drug efficacy. The combination of these structural elements makes this compound a versatile intermediate for synthesizing novel therapeutic agents.

Recent studies have highlighted the importance of halogenated pyrazoles in medicinal chemistry. The iodo substituent at the 4-position of the pyrazole ring not only facilitates further chemical modifications but also influences the electronic properties of the molecule. This can lead to enhanced interactions with biological targets, such as enzymes or receptors, by tuning the lipophilicity and charge distribution. For instance, computational studies have shown that halogenated pyrazoles can exhibit favorable binding modes in protein active sites, making them promising candidates for inhibiting key therapeutic targets.

Moreover, the benzyloxyethyl group introduces a flexible alkyl chain that can adopt various conformations, potentially optimizing interactions with biological targets. This structural versatility is particularly valuable in designing molecules that can fit into narrow binding pockets or interact with multiple residues simultaneously. Such properties are often associated with high-affinity ligands and are critical for developing drugs with improved pharmacokinetic profiles.

In the context of current pharmaceutical research, 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole has shown promise in several areas. One notable application is in the development of kinase inhibitors, where pyrazole derivatives have been widely used due to their ability to modulate enzyme activity effectively. The iodo group provides a handle for introducing further modifications through transition-metal-catalyzed reactions, enabling the construction of complex inhibitors with high specificity.

Another area where this compound is gaining attention is in antiviral research. The unique structural features of 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole make it a suitable candidate for developing inhibitors targeting viral enzymes or receptors. Recent studies have demonstrated that halogenated pyrazoles can disrupt viral replication cycles by inhibiting key enzymes such as proteases or polymerases. The benzyloxyethyl side chain also contributes to improving pharmacokinetic properties, which is essential for developing effective antiviral agents.

The synthesis of 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole involves multi-step organic transformations that highlight its synthetic utility. The introduction of the iodo group typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed iodination. Subsequent functionalization of the benzyloxyethyl side chain can be achieved through nucleophilic substitution or coupling reactions, depending on the desired final structure.

The versatility of this compound also extends to its use as a building block for more complex molecules. By employing palladium-catalyzed cross-coupling reactions, researchers can attach various functional groups to the iodo or benzyloxyethyl positions, creating libraries of derivatives with tailored properties. This approach is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

In conclusion, 1-[2-(benzyloxy)ethyl]-4-iodo-1H-pyrazole (CAS No. 1562305-17-2) represents a valuable asset in pharmaceutical research due to its unique structural features and synthetic flexibility. Its potential applications in drug development span multiple therapeutic areas, including oncology, virology, and inflammation research. The combination of an iodo substituent and a benzyloxyethyl side chain provides numerous opportunities for further functionalization and optimization, making this compound a promising candidate for future therapeutic agents.